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Compound of Interest

Compound Name:
Glycine, N-[N-(4-

methoxybenzoyl)glycyl]-

Cat. No.: B187625 Get Quote

For Immediate Use by Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

Glycine, N-[N-(4-methoxybenzoyl)glycyl]-. The information is intended for researchers,

scientists, and professionals in drug development who handle this and similar chemical

compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Glycine, N-[N-(4-methoxybenzoyl)glycyl]-
could not be located. The following procedures are based on general best practices for the

disposal of non-hazardous solid laboratory chemicals. Due to the absence of specific toxicity

and environmental hazard data, this compound should be handled with care, and the following

guidelines should be strictly followed. Always consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols.

Initial Safety and Handling Assessment
Before proceeding with disposal, a preliminary assessment of the compound's characteristics is

necessary. While specific quantitative data is unavailable, the structure as a protected dipeptide

suggests it is a solid organic compound with low volatility. Based on similar compounds like

glycylglycine, it may cause eye irritation.

Key Characteristics for Disposal Consideration
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Characteristic
Assessment for Glycine,
N-[N-(4-
methoxybenzoyl)glycyl]-

Disposal Implication

Physical State Solid Powder
Easier to contain than liquids

or gases.

Hazard Classification

Unknown (Treat as potentially

non-hazardous but handle with

caution)

Segregate from highly reactive

or hazardous waste streams.

Reactivity

Likely stable under normal

conditions. Avoid strong

oxidizing agents.

Do not mix with incompatible

chemicals during storage or

disposal.

Solubility

Unknown (Likely has some

water solubility due to the

glycine backbone)

If soluble, do not dispose of

down the drain without EHS

approval.

Experimental Protocol: Waste Characterization and
Segregation
Objective: To correctly categorize and segregate Glycine, N-[N-(4-methoxybenzoyl)glycyl]-
for final disposal.

Methodology:

Hazard Identification: In the absence of an SDS, treat the substance as a "chemical of

unknown toxicity." This necessitates the use of standard personal protective equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Container Labeling: Prepare a designated, sealed, and clearly labeled waste

container. The label should include:

The full chemical name: "Glycine, N-[N-(4-methoxybenzoyl)glycyl]-"

The words "Non-Hazardous Chemical Waste for Disposal" (or as directed by your EHS

department).
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The date of accumulation.

The name of the principal investigator and the laboratory location.

Segregation: Ensure the waste container for this compound is stored separately from liquid

waste, highly reactive waste, and hazardous waste streams.

Step-by-Step Disposal Procedure
Collection: Collect all waste Glycine, N-[N-(4-methoxybenzoyl)glycyl]- in the designated

and labeled solid waste container. This includes any contaminated items such as weighing

paper or spatulas.

Container Management: Keep the waste container closed at all times, except when adding

waste.

Storage: Store the sealed waste container in a designated, well-ventilated waste

accumulation area within the laboratory, away from general laboratory traffic.

Disposal Request: Once the container is full or is no longer needed, arrange for its disposal

through your institution's EHS department. Follow their specific procedures for requesting a

chemical waste pickup.

Documentation: Maintain a log of the chemical waste generated, including the name of the

compound, approximate quantity, and date of disposal request.

Important Considerations:

DO NOT dispose of this chemical in the regular trash.

DO NOT dispose of this chemical down the sanitary sewer.

DO NOT mix this chemical with other waste streams unless explicitly permitted by your EHS

department.

Visualization of Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste in the absence of a specific SDS.

Start: Chemical Waste for Disposal
(Glycine, N-[N-(4-methoxybenzoyl)glycyl]-)

Is a specific
Safety Data Sheet (SDS)

available?

Consult SDS for
hazard classification and

disposal instructions

Yes

Treat as a chemical of
'Unknown Toxicity'

No

Follow SDS and
institutional EHS

guidelines

Wear appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Segregate as solid
chemical waste in a

labeled, sealed container

Arrange for disposal via
Institutional EHS Department

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Laboratory Chemicals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b187625?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal Procedures for Glycine, N-[N-(4-
methoxybenzoyl)glycyl]-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187625#glycine-n-n-4-methoxybenzoyl-glycyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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